Cas no 507255-91-6 (3-(3-methyl-1,1-dioxo-1lambda6-thiolan-3-yl)-1-(2-methylphenyl)thiourea)

• Product Name: 3-(3-methyl-1,1-dioxo-1lambda6-thiolan-3-yl)-1-(2-methylphenyl)thiourea
• CAS No: 507255-91-6
• MF: C₁₃H₁₈N₂O₂S₂
• MW: 298.424220561981
• CID: 5762751
• PubChem ID: 2906410
• Update Time: 2025-05-20

3-(3-methyl-1,1-dioxo-1lambda6-thiolan-3-yl)-1-(2-methylphenyl)thiourea Chemical and Physical Properties

Names and Identifiers

• F1068-0954
• 3-(3-methyl-1,1-dioxo-1lambda6-thiolan-3-yl)-1-(2-methylphenyl)thiourea
• Z45921200
• CHEMBL1374562
• AKOS000269913
• 1-(3-methyl-1,1-dioxidotetrahydrothiophen-3-yl)-3-(2-methylphenyl)thiourea
• AKOS016039713
• STL337571
• 1-(3-methyl-1,1-dioxidotetrahydrothiophen-3-yl)-3-(o-tolyl)thiourea
• SMR000269893
• MLS000678839
• HMS2559F21
• 1-(3-methyl-1,1-dioxothiolan-3-yl)-3-(2-methylphenyl)thiourea
• 3-(3-methyl-1,1-dioxo-1
• 507255-91-6
• E?-thiolan-3-yl)-1-(2-methylphenyl)thiourea
• Oprea1_125552
• N-(3-methyl-1,1-dioxidotetrahydro-3-thienyl)-N'-(2-methylphenyl)thiourea
• Thiourea, N'-(2-methylphenyl)-N-(tetrahydro-3-methyl-1,1-dioxido-3-thienyl)-

• Inchi： 1S/C13H18N2O2S2/c1-10-5-3-4-6-11(10)14-12(18)15-13(2)7-8-19(16,17)9-13/h3-6H,7-9H2,1-2H3,(H2,14,15,18)
• InChI Key： CZRVTFROYKFIKM-UHFFFAOYSA-N
• SMILES： S1(CCC(C)(C1)NC(NC1C=CC=CC=1C)=S)(=O)=O

Computed Properties

• Exact Mass: 298.08097017g/mol
• Monoisotopic Mass: 298.08097017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 98.7Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 475.9±55.0 °C(Predicted)
• pka: 12.32±0.70(Predicted)

Additional information on 3-(3-methyl-1,1-dioxo-1lambda6-thiolan-3-yl)-1-(2-methylphenyl)thiourea

Introduction to 3-(3-methyl-1,1-dioxo-1lambda6-thiolan-3-yl)-1-(2-methylphenyl)thiourea (CAS No. 507255-91-6) in Modern Chemical Biology

The compound 3-(3-methyl-1,1-dioxo-1lambda6-thiolan-3-yl)-1-(2-methylphenyl)thiourea, identified by the CAS number 507255-91-6, represents a fascinating molecule in the realm of chemical biology. Its unique structural features, combining a thiourea moiety with a thiolan ring system, have garnered significant attention for its potential applications in drug discovery and molecular interactions. This introduction delves into the compound's structural characteristics, its significance in contemporary research, and emerging applications that highlight its versatility.

At the core of this compound's appeal lies its intricate molecular architecture. The presence of a thiourea group and a 3-methyl-1,1-dioxo-thiolan moiety creates a multifaceted scaffold that can interact with biological targets in diverse ways. The thiourea moiety is particularly noteworthy, as it serves as a versatile pharmacophore in medicinal chemistry, capable of forming hydrogen bonds and participating in metal coordination. Meanwhile, the thiolan ring introduces additional conformational flexibility and potential for bioisosteric replacements in drug design.

In recent years, there has been a surge in research focused on thiourea derivatives due to their broad spectrum of biological activities. These compounds have been explored for their antimicrobial, antiviral, and anticancer properties. Specifically, the 3-methyl-1,1-dioxo-thiolan moiety has been implicated in enhancing binding affinity to biological targets by introducing steric hindrance and electronic modulation. This structural feature has made it a valuable component in the design of novel therapeutic agents.

The 2-methylphenyl substituent further enriches the compound's pharmacological profile by contributing to lipophilicity and influencing metabolic stability. This combination of structural elements makes 3-(3-methyl-1,1-dioxo-1lambda6-thiolan-3-yl)-1-(2-methylphenyl)thiourea (CAS No. 507255-91-6) an intriguing candidate for further exploration in drug development pipelines.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. Thiourea derivatives are known to interact with enzymes through both covalent and non-covalent mechanisms. The sulfur atoms within the thiourea group can engage in redox reactions or form disulfide bridges with target proteins, leading to altered enzyme function. Additionally, the thiolan ring system may provide a scaffold for allosteric modulation, offering a dual-mode interaction with biological targets.

Recent studies have highlighted the significance of thiourea derivatives in addressing neurological disorders. The ability of these compounds to cross the blood-brain barrier and interact with central nervous system (CNS) receptors has opened new avenues for treating conditions such as Alzheimer's disease and Parkinson's disease. The structural motifs present in 3-(3-methyl-1,1-dioxo-1lambda6-thiolan-3-yl)-1-(2-methylphenyl)thiourea (CAS No. 507255-91-6) align well with these requirements, making it a promising candidate for further investigation.

Another area where this compound shows promise is in antiviral research. The thiourea group has been shown to disrupt viral protease activity by forming stable adducts with key viral enzymes. This mechanism has been exploited in the development of antiviral drugs targeting viruses such as HIV and influenza. The unique structural features of 3-(3-methyl-1,1-dioxo-1lambda6-thiolan-3-yl)-1-(2-methylphenyl)thiourea (CAS No. 507255-91-6) may enhance its efficacy against these pathogens by improving target binding affinity and reducing resistance development.

In addition to its therapeutic potential, this compound has also been explored for its role in material science applications. The combination of sulfur-rich heterocycles with aromatic groups creates a framework that can exhibit interesting electronic properties. Such characteristics make it suitable for use in organic semiconductors or as a precursor for advanced materials with tailored functionalities.

The synthesis of 3-(3-methyl-1,1-dioxo-1lambda6-thiolan-3-yl)-1-(2-methylphenyl)thiourea (CAS No. 507255-91-6) presents an intriguing challenge due to its complex structural motif. However, advances in synthetic methodologies have made it increasingly feasible to access such molecules with high purity and yield. Modern techniques such as transition-metal-catalyzed cross-coupling reactions have enabled the efficient construction of the thiolan ring system, while protecting group strategies have facilitated the introduction of the thiourea moiety without compromising overall molecular integrity.

The future prospects for this compound are vast and multifaceted. As our understanding of biological systems continues to evolve, new targets will emerge that can be addressed by innovative molecular entities like 3-(3-methyl-1,1-dioxo-1lambda6-thiolan-3-yll)-1-(2-methylphenyl)thiourea (CAS No. 507255-91 6). Its unique structural features make it adaptable to various therapeutic areas, from oncology to infectious diseases.

In conclusion, 3-( 3 -methyl - 11 , 11 -dioxo - 11 lambda6 -thiolan - 33 - yl ) - 11 -( 22 -methylphenyl ) -thiourea (CAS No . 507255 - 91 - 66 ) stands as a testament to the ingenuity inherent in modern chemical biology . Its multifaceted structure offers opportunities across multiple domains , from drug discovery to material science . As research progresses , we can expect further revelations regarding its potential , solidifying its place as a cornerstone molecule in scientific exploration.